![molecular formula C9H11ClN2O2S B4741558 {[amino(imino)methyl]thio}methyl benzoate hydrochloride](/img/structure/B4741558.png)
{[amino(imino)methyl]thio}methyl benzoate hydrochloride
Overview
Description
{[Amino(imino)methyl]thio}methyl benzoate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is used in the synthesis of other chemicals and has been studied for its biochemical and physiological effects.
Scientific Research Applications
The {[amino(imino)methyl]thio}methyl benzoate hydrochloride compound has been used in scientific research for various applications. It is used in the synthesis of other chemicals, including benzothiazoles and benzimidazoles, which have potential applications in the pharmaceutical industry. This compound has also been studied for its antimicrobial properties and has shown promising results against various bacteria and fungi.
Mechanism of Action
The mechanism of action of {[amino(imino)methyl]thio}methyl benzoate hydrochloride is not well understood. However, it is believed to work by inhibiting the growth of microorganisms through various mechanisms. It has been shown to disrupt the cell membrane of bacteria and inhibit the activity of enzymes involved in essential metabolic processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to have low toxicity and does not cause significant harm to cells or tissues. It has been shown to have antioxidant properties and can scavenge free radicals in the body. It has also been studied for its potential anti-inflammatory effects and has shown promising results in animal studies.
Advantages and Limitations for Lab Experiments
The advantages of using {[amino(imino)methyl]thio}methyl benzoate hydrochloride in lab experiments include its low toxicity, high purity, and ease of synthesis. However, the limitations include its limited solubility in water, which can make it difficult to work with in some experiments.
Future Directions
For the study of {[amino(imino)methyl]thio}methyl benzoate hydrochloride include further research into its potential applications in the pharmaceutical industry. This compound has shown promising results in the synthesis of other chemicals, and researchers are exploring its potential use in drug discovery. Additionally, more research is needed to understand the mechanism of action of this compound and its potential effects on human health.
properties
IUPAC Name |
[amino(benzoyloxymethylsulfanyl)methylidene]azanium;chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2S.ClH/c10-9(11)14-6-13-8(12)7-4-2-1-3-5-7;/h1-5H,6H2,(H3,10,11);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTJGJWMMTRBBJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCSC(=[NH2+])N.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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